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Compound of Interest

Compound Name: Hexaconazole

Cat. No.: B1673136 Get Quote

Introduction

Hexaconazole is a broad-spectrum systemic fungicide belonging to the triazole group.[1][2] It

is widely used in agriculture to control a variety of fungal diseases on fruits, vegetables, and

cereals.[2][3] Due to its persistence in the soil, there is a growing concern about its potential

environmental impact and entry into the food chain.[1][4] Therefore, the development of

sensitive and reliable analytical methods for the determination of hexaconazole residues in

soil is crucial for environmental monitoring and food safety assessment.[1][3] These application

notes provide detailed protocols for the extraction and quantification of hexaconazole in soil

samples using Gas Chromatography (GC) and High-Performance Liquid Chromatography

(HPLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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